Cas no 78295-88-2 (9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-)
78295-88-2 structure
Product Name:9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
CAS No:78295-88-2
MF:C10H7Cl2N5O
MW:284.101478815079
CID:576649
PubChem ID:4222001
Update Time:2025-04-19
9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
- 2,8-dichloro-N-(furan-2-ylmethyl)-7H-purin-6-amine
- 78295-88-2
- NSC45793
- NSC-45793
- DTXSID80400988
-
- Inchi： 1S/C10H7Cl2N5O/c11-9-14-6-7(13-4-5-2-1-3-18-5)15-10(12)17-8(6)16-9/h1-3H,4H2,(H2,13,14,15,16,17)
- InChI Key： MPKAGGOOAUOGAS-UHFFFAOYSA-N
- SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)NCC2=CC=CO2)N1
Computed Properties
- Exact Mass: 283.0027653g/mol
- Monoisotopic Mass: 283.0027653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.6Ų
9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
78295-88-2 (9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
